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Compound of Interest

Compound Name: fosfomycin calcium

Cat. No.: B1167986

Fosfomycin Calcium: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fosfomycin calcium, the calcium salt of fosfomycin, is a broad-spectrum antibiotic with a
unigue mechanism of action that involves the inhibition of bacterial cell wall synthesis. This
document provides an in-depth technical overview of fosfomycin calcium, including its
chemical structure, physicochemical properties, mechanism of action, and detailed
experimental protocols for its analysis and susceptibility testing. The information is intended to
serve as a valuable resource for researchers, scientists, and professionals involved in drug
development and antimicrobial research.

Chemical Structure and Properties

Fosfomycin calcium is the calcium salt of (2R,3S)-(3-methyloxiran-2-yl)phosphonic acid. It is
typically available as a monohydrate.

Chemical Structure:

o IUPAC Name: calcium;[(2R,3S)-3-methyloxiran-2-yl]phosphonate[1]
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e CAS Number: 26016-98-8 (anhydrous)[1]

¢ Molecular Formula: CsHsCaOa4P (anhydrous)[1], C3HsCaO4P-H20 (monohydrate)[2]

e Molecular Weight: 176.12 g/mol (anhydrous)[1], 194.12 g/mol (monohydrate)[2]

Physicochemical Properties:

A summary of the key physicochemical properties of fosfomycin calcium is presented in the

table below. It is important to note that fosfomycin calcium is known to be hygroscopic.[3]

Property

Value

References

Appearance

White or almost white

crystalline powder

[4]

Melting Point

>300°C (decomposes)

[5]

Solubility

Slightly soluble in water;
practically insoluble in
methanol, ethanol, and
acetone. A solubility of ~50
mg/mL in water has been
reported, which may require

pH adjustment.

[A105106107108]

pKa (predicted)

pKai: 1.25, pKaz: 7.82

[9]

Stability

Stable in neutral and basic
conditions; shows degradation
in acidic conditions (pH 2) at
elevated temperatures. It is
hygroscopic and should be

stored accordingly.

[3110]

Mechanism of Action

Fosfomycin exerts its bactericidal effect by inhibiting the initial step of peptidoglycan synthesis

in the bacterial cell wall. This uniqgue mechanism of action distinguishes it from many other
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classes of antibiotics.

Signaling Pathway of Fosfomycin Action:

The mechanism involves two key stages: entry into the bacterial cell and inhibition of the target
enzyme, MurA.
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UDP-N-acetylglucosamine

GIpT Transporter
. Glycerol-3-phosphate

UnhpT Transporter
lexose-6-phosphate,
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Prepare Mobile Phase:
15 mmol/L Octylamine (pH 4.8) :
Acetonitrile (94:6)

Prepare Fosfomycin Calcium Standard
and Sample Solutions
HPLC System with
Evaporative Light Scattering Detector (ELSD)

Set HPLC Conditions:
Column: Synergi 4u Fusion-RP 80A
Flow Rate: 1.5 mL/min
Column Temp: 35°C
ELSD Temp: 50°C
Gas Pressure: 1.6 L/min

Inject Sample

Acquire Chromatogram
Quantify Fosfomycin Calcium
and Related Substances
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Prepare Molten Mueller-Hinton Agar
(MHA)

Prepare Serial Two-fold Dilutions
of Fosfomycin

—

Add Fosfomycin Dilutions to MHA

Pour Agar Plates

Inoculate Plates with Bacterial
Suspension

Incubate Plates at 35°C
for 16-20 hours

Prepare Standardized Bacterial
Inoculum (0.5 McFarland)

Read Plates and Determine MIC

(Lowest concentration with no visible growth)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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